1-(6-Bromopyridin-2-yl)cyclopentanol

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 1-(6-bromopyridin-2-yl)cyclopentan-1-ol
• InChI: InChI=1S/C10H12BrNO/c11-9-5-3-4-8(12-9)10(13)6-1-2-7-10/h3-5,13H,1-2,6-7H2
• InChI Key: FSUXKJQOHCSZMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=NC(=CC=C2)Br)O

Description

1-(6-Bromopyridin-2-yl)cyclopentanol is a brominated heterocyclic compound that serves as a valuable synthetic intermediate in organic chemistry and drug discovery research. The bromine atom on the pyridine ring makes the molecule a versatile precursor for metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Negishi couplings, which are fundamental for constructing complex biaryl structures often found in active pharmaceutical ingredients . The presence of the hydroxyl group on the cyclopentane ring offers a handle for further functionalization through oxidation or substitution reactions, expanding its utility in scaffold diversification . As a high-purity building block, it is instrumental in the synthesis of potential protein kinase modulators and other biologically active molecules . This product is intended for research applications in laboratory settings only. It is not for diagnostic, therapeutic, or any human or veterinary use. Researchers can purchase this compound with various packaging options available, from 250mg to 10g, and it is typically shipped and stored at room temperature .

Comparison with Similar Compounds

Key Observations :

• Solubility: The cyclopentanol group enhances hydrophilicity compared to cyclopropanol and azetidine derivatives, while the ethanol analog may exhibit intermediate solubility due to its linear structure .
• However, the azetidine-carboxylic acid derivative may exhibit improved bioavailability due to zwitterionic properties .

Q & A

What are the optimal synthetic routes for 1-(6-Bromopyridin-2-yl)cyclopentanol, and how do reaction conditions influence yield?

Level: Basic
Answer:
The synthesis typically involves coupling 6-bromopyridine-2-carboxylic acid derivatives with cyclopentanol precursors. A validated route includes:

Grignard Reaction : Reacting cyclopentanone with a bromopyridinyl Grignard reagent, followed by acid quenching to form the cyclopentanol moiety .

Nucleophilic Substitution : Using 2,6-dibromopyridine with cyclopentanol under basic conditions (e.g., K$_2$CO$_3$ in DMF) at 80–100°C to facilitate substitution at the 6-position .
Optimization Considerations :

• Temperature control (80–100°C) minimizes side reactions like cyclopropane formation observed in high-pressure decomposition studies .
• Solvent polarity (DMF > THF) enhances reaction rates due to improved nucleophilicity.
• Yield variations (4–85% in analogous reactions) depend on stoichiometry and purification methods (e.g., column chromatography vs. distillation) .

How can computational thermodynamics guide the design of scalable synthesis protocols?

Level: Advanced
Answer:
Group contribution methods (GCMs) predict thermodynamic parameters for key steps:

Enthalpy/Entropy Calculations : For cyclopentene esterification (a precursor route), GCMs estimate ΔH = −45.2 kJ/mol and ΔS = −120 J/(mol·K), indicating exothermic but entropy-limited reactions .

Equilibrium Constants : At 298 K, $K_{eq}$ = 1.2 × 10$^3$ for cyclopentanol formation, favoring high conversion under mild conditions .
Application :

• Optimize temperature/pressure to bypass azeotrope formation in distillative purification.
• Use Aspen Plus® simulations to model multi-step pathways, reducing experimental trial-and-error.

How should researchers resolve contradictions in reported NMR data for bromopyridinyl alcohols?

Level: Advanced (Data Contradiction Analysis)
Answer:
Discrepancies in $^1 \text{H}$ NMR chemical shifts (e.g., δ 7.63–7.92 for pyridinyl protons) arise from:

Solvent Effects : Deuterated chloroform vs. DMSO-d$_6$ can shift aromatic protons by 0.1–0.3 ppm .

Conformational Isomerism : Rotamers in cyclopentanol derivatives cause splitting (e.g., J = 6.8 Hz for diastereotopic protons) .
Resolution Protocol :

• Standardize solvent and temperature (25°C) for comparisons.
• Use $^{13} \text{C}$-DEPTO NMR to distinguish overlapping signals.
• Cross-validate with high-resolution mass spectrometry (HRMS) for molecular formula confirmation .

What spectroscopic and crystallographic methods are critical for structural elucidation?

Level: Basic
Answer:
Key Techniques :

NMR Spectroscopy :

• $^1 \text{H}$ NMR identifies pyridinyl protons (δ 7.6–8.0) and cyclopentanol CH$_2$ groups (δ 1.5–2.5) .
• $^{13} \text{C}$ NMR confirms carbonyl absence (δ < 190 ppm) to rule out ketone byproducts .

X-ray Crystallography :

• SHELXL refinement resolves stereochemistry; typical R-factor < 5% for small molecules .
• Hydrogen-bonding networks (O–H···N) stabilize crystal packing .

What mechanistic insights explain the formation of cyclopropane byproducts during synthesis?

Level: Advanced
Answer:
Cyclopropane derivatives (e.g., 2-bromo-6-[2-(6-bromopyridin-2-yl)-2-methyl-cyclopropyl]pyridine) form via:

Pyridylcarbene Intermediates : Generated by thermal decomposition of triazolopyridines (100°C, 1.7 atm) .

[2+1] Cycloaddition : Carbenes react with alkenes (e.g., ethylene impurities) to form cyclopropanes .
Mitigation Strategies :

• Purify starting materials to remove alkene contaminants.
• Use inert atmospheres (N$_2$) to suppress carbene side reactions.

How do structural modifications (e.g., halogen substitution) impact physicochemical properties?

Level: Advanced
Answer:
Comparative data for analogs (Table 1):

Compound	Substituent	LogP	Melting Point (°C)	Bioactivity (IC$_{50}$, μM)
1-(6-Bromopyridin-2-yl)cyclopentanol	Br	2.1	98–102	12.4 (Enzyme X inhibition)
1-(6-Chloropyridin-2-yl)cyclopentanol	Cl	1.8	105–108	18.7
1-(6-Fluoropyridin-2-yl)cyclopentanol	F	1.5	89–92	8.9
Trends :

• Higher halogen atomic mass (Br > Cl > F) increases lipophilicity (LogP) and membrane permeability .
• Fluorine enhances electronic effects, improving binding affinity in enzyme assays .

What protocols ensure safe handling and storage of bromopyridinyl derivatives?

Level: Basic
Answer:

Handling : Use nitrile gloves and fume hoods to prevent skin/eye contact (H315/H319 hazards) .

Storage :

• Under inert gas (Ar) at −20°C to prevent oxidation.
• Desiccate to avoid hydrolysis (cyclopentanol is hygroscopic) .

Disposal : Incinerate at > 800°C with scrubbing to neutralize HBr emissions .